Cas no 920503-57-7 (9H-Purine-6-ethanethiol, 9-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 9H-Purine-6-ethanethiol, 9-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 920503-57-7
• MF: C₁₂H₁₆N₄OS
• MW: 264.346640586853
• CID: 756722
• PubChem ID: 16094063
• Update Time: 2025-04-19

9H-Purine-6-ethanethiol, 9-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-ethanethiol, 9-(tetrahydro-2H-pyran-2-yl)-
• 2-[9-(oxan-2-yl)purin-6-yl]ethanethiol
• 2-(9-(Tetrahydro-2H-pyran-2-yl)-9H-purin-6-yl)ethanethiol
• 920503-57-7
• 2-[9-(Oxan-2-yl)-9H-purin-6-yl]ethane-1-thiol
• DTXSID60582352

• Inchi： 1S/C12H16N4OS/c18-6-4-9-11-12(14-7-13-9)16(8-15-11)10-3-1-2-5-17-10/h7-8,10,18H,1-6H2
• InChI Key： PNZFZGQHJNKIOL-UHFFFAOYSA-N
• SMILES： SCCC1C2=C(N=CN=1)N(C=N2)C1CCCCO1

Computed Properties

• Exact Mass: 264.10448232g/mol
• Monoisotopic Mass: 264.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8Ų